Cas no 1865169-83-0 ({[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine)

• Product Name: {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine
• CAS No: 1865169-83-0
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6431113
• PubChem ID: 126844203
• Update Time: 2025-05-30

{[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1865169-83-0
• {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine
• EN300-1937978

• Inchi： 1S/C7H11F2N3/c1-10-3-5-4-12(2)11-6(5)7(8)9/h4,7,10H,3H2,1-2H3
• InChI Key： PDBKTOURXBWVCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)CNC)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.8Ų

Additional information on {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine

Comprehensive Overview of CAS No. 1865169-83-0 and {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine

The compound identified by CAS No. 1865169-83-0, also known as {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine, is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a difluoromethyl group attached to a pyrazole ring, which is further functionalized with a methylamine moiety. Such structural characteristics make it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

One of the key reasons for the growing interest in CAS No. 1865169-83-0 is its potential role in the development of novel active pharmaceutical ingredients (APIs). The pyrazole core is a common scaffold in medicinal chemistry, known for its ability to modulate biological targets. The addition of a difluoromethyl group can enhance the metabolic stability and bioavailability of the compound, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential applications in treating inflammatory diseases and metabolic disorders, which are among the most searched topics in the pharmaceutical domain.

In the agrochemical sector, {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine is being explored for its potential as a pesticide intermediate. The difluoromethyl group is known to improve the efficacy of agrochemicals by increasing their resistance to degradation in the environment. This aligns with the current global focus on sustainable agriculture and the development of eco-friendly pest control solutions. Farmers and agronomists frequently search for next-generation pesticides that offer higher efficiency with minimal environmental impact, making this compound a relevant topic in the field.

Another area where CAS No. 1865169-83-0 is gaining traction is in materials science. The incorporation of fluorine atoms into organic molecules often results in unique electronic and physical properties, such as increased thermal stability and resistance to solvents. These attributes are highly sought after in the development of advanced materials for electronics, coatings, and adhesives. With the rise of green chemistry and sustainable material design, researchers are actively investigating fluorine-containing compounds like this one to meet the demands of modern industries.

The synthesis of {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine involves multi-step organic reactions, including the introduction of the difluoromethyl group and the functionalization of the pyrazole ring. Detailed synthetic protocols and optimization strategies are frequently discussed in academic and industrial research circles, as they are critical for scaling up production. Chemists and process engineers often search for efficient synthetic routes and catalytic methods to improve the yield and purity of such compounds.

From a regulatory perspective, CAS No. 1865169-83-0 is not classified as a hazardous substance under major global frameworks, which facilitates its use in various applications. However, proper handling and storage guidelines must be followed to ensure safety. This aspect is particularly important for laboratories and manufacturing facilities that prioritize occupational health and safety (OHS) compliance, a topic that consistently ranks high in search queries related to chemical management.

In conclusion, {[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]methyl}(methyl)amine represents a versatile and promising compound with broad applicability across multiple industries. Its unique structural features, combined with the growing demand for sustainable chemicals and innovative materials, position it as a focal point for future research and development. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.